Cas no 2305542-84-9 (4-[(9-Hydroxy-3-azabicyclo[3.3.1]nonan-3-yl)sulfonyl]benzenesulfonyl fluoride)

• Product Name: 4-[(9-Hydroxy-3-azabicyclo[3.3.1]nonan-3-yl)sulfonyl]benzenesulfonyl fluoride
• CAS No: 2305542-84-9
• MF: C₁₄H₁₈FNO₅S₂
• MW: 363.424825191498
• CID: 5778388
• PubChem ID: 146075458
• Update Time: 2025-10-30

4-[(9-Hydroxy-3-azabicyclo[3.3.1]nonan-3-yl)sulfonyl]benzenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-({9-hydroxy-3-azabicyclo[3.3.1]nonan-3-yl}sulfonyl)benzene-1-sulfonyl fluoride
• 2305542-84-9
• 4-[(9-Hydroxy-3-azabicyclo[3.3.1]nonan-3-yl)sulfonyl]benzenesulfonyl fluoride
• Z2759775164
• EN300-26587825

• Inchi： 1S/C14H18FNO5S2/c15-22(18,19)12-4-6-13(7-5-12)23(20,21)16-8-10-2-1-3-11(9-16)14(10)17/h4-7,10-11,14,17H,1-3,8-9H2
• InChI Key： UHEDWDDVSADMRW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)S(=O)(=O)F)(N1CC2CCCC(C1)C2O)(=O)=O

Computed Properties

• Exact Mass: 363.06104318g/mol
• Monoisotopic Mass: 363.06104318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 109Ų

Additional information on 4-[(9-Hydroxy-3-azabicyclo[3.3.1]nonan-3-yl)sulfonyl]benzenesulfonyl fluoride

Introduction to 4-[(9-Hydroxy-3-azabicyclo[3.3.1]nonan-3-yl)sulfonyl]benzenesulfonyl fluoride (CAS No: 2305542-84-9)

4-[(9-Hydroxy-3-azabicyclo[3.3.1]nonan-3-yl)sulfonyl]benzenesulfonyl fluoride (CAS No: 2305542-84-9) is a highly specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate bicyclic structure and functional sulfonyl groups, which contribute to its unique chemical properties and potential biological activities. The presence of a 9-hydroxy-3-azabicyclo[3.3.1]nonan-3-yl moiety makes it particularly intriguing, as this scaffold is rarely encountered in natural products but has been engineered for its synthetic utility and biological relevance.

The compound's structure consists of a benzene ring substituted with two sulfonyl groups, one of which is directly linked to the 9-hydroxy-3-azabicyclo[3.3.1]nonan-3-yl moiety. This arrangement creates a highly polar and reactive molecule, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents. The sulfonyl fluoride group at the other end of the benzene ring further enhances its reactivity, allowing for facile nucleophilic substitution reactions that are pivotal in medicinal chemistry.

In recent years, there has been growing interest in the development of novel scaffolds that can modulate biological pathways with high specificity and efficacy. The bicyclo[3.3.1]nonane core, while uncommon in natural products, offers a unique three-dimensional framework that can interact with biological targets in ways that linear or planar molecules cannot. This structural motif has been explored in various drug discovery programs due to its ability to occupy binding pockets with high affinity and selectivity.

The 9-hydroxy group within the bicyclic system introduces additional functionality that can be exploited for pharmacological purposes. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can be critical for the binding affinity of drug candidates to their biological targets. Moreover, the presence of both hydroxyl and sulfonyl groups allows for further derivatization, enabling chemists to fine-tune the properties of the molecule for specific applications.

One of the most compelling aspects of 4-[(9-Hydroxy-3-azabicyclo[3.3.1]nonan-3-yl)sulfonyl]benzenesulfonyl fluoride is its potential as a building block for the development of new therapeutic agents. The combination of its rigid bicyclic core and multiple reactive sites makes it an ideal candidate for structure-based drug design. Researchers have leveraged this compound in the synthesis of analogs that target various disease-related pathways, including enzyme inhibition and receptor binding.

Recent studies have highlighted the utility of this compound in the development of inhibitors for enzymes involved in cancer metabolism. The sulfonyl groups on the benzene ring are particularly effective at interacting with key residues in enzyme active sites, while the bicyclo[3.3.1]nonane scaffold provides steric constraints that enhance binding specificity. Preliminary computational studies have suggested that derivatives of this compound may exhibit potent activity against enzymes such as kinases and phosphatases, which are overexpressed in many cancer cell lines.

Additionally, the hydroxyl group on the bicyclic system has been shown to modulate solubility and metabolic stability, critical factors for drug candidates entering clinical trials. By incorporating this moiety, chemists can optimize pharmacokinetic properties while maintaining high affinity for biological targets. This balance is essential for developing drugs that not only demonstrate efficacy but also exhibit favorable safety profiles.

The synthesis of 4-[(9-Hydroxy-3-azabicyclo[3.3.1]nonan-3-yl)sulfonyl]benzenesulfonyl fluoride presents unique challenges due to its complex architecture. However, advances in synthetic methodology have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled chemists to construct this molecule with high precision and yield.

In conclusion, 4-[(9-Hydroxy-3-azabicyclo[3.3.1]nonan-3-yl)sulfonyl]benzenesulfonyl fluoride represents a promising candidate for further exploration in medicinal chemistry and drug discovery. Its unique structural features, combined with its reactivity and potential biological activities, make it a valuable tool for researchers seeking to develop novel therapeutics targeting various diseases.